Zaltoprofen Sulfoxide
Description
Zaltoprofen, also known by the trade name Soleton, is a nonsteroidal anti-inflammatory drug (NSAID) used as an analgesic, antipyretic, and anti-inflammatory agent . It is a selective COX-2 inhibitor and also inhibits bradykinin-induced pain responses without blocking bradykinin receptors . It was approved for use in Japan in 1993 .
Synthesis Analysis
The synthesis of Zaltoprofen involves reacting a mixture of methanesulfonic acid and P2O5 with 5-(α-carboxyethyl)-2-phenylthiophenylacetic acid . The reaction is carried out in the presence of an organic solvent selected from the group consisting of dichloromethane, dichloroethane, chloroform, tetrachloroethane, chlorobenzene, nitrobenzene, and mixtures thereof .Molecular Structure Analysis
Zaltoprofen has a chemical formula of C17H14O3S . It is a derivative of 2-aryl propionic acid . It has two enantiomers: S(+)-zaltoprofen (SZPF) and R(−)-zaltoprofen (RZPF). Enantiomers generally have similar physical and chemical properties but exhibit relatively different pharmacological, pharmaceutical, and pharmacokinetic properties .Chemical Reactions Analysis
Zaltoprofen undergoes several metabolic reactions. It can be metabolized to form Zaltoprofen acyl glucuronide, 10-Hydroxyzaltoprofen, and Zaltoprofen S-oxide .Physical And Chemical Properties Analysis
Zaltoprofen is known as a nonsteroidal anti-inflammatory drug, which prevents the development of inflammation by blocking the synthesis of prostaglandins . It is freely soluble in acetone, chloroform, soluble in methanol, slightly soluble in ethanol, benzene, partially insoluble in water, cyclohexene . The pKa value for the strongest acidic is 3.67 and for the strongest base is 7.6 .Mechanism of Action
Safety and Hazards
properties
CAS RN |
134085-79-3 |
|---|---|
Molecular Formula |
C₁₇H₁₄O₄S |
Molecular Weight |
314.36 |
synonyms |
10,11-Dihydro-α-methyl-10-oxo-dibenzo[b,f]thiepin-2-acetic Acid 5-Oxide |
Origin of Product |
United States |
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